Cas no 2247106-76-7 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 2247106-76-7
• MF: C₅H₇ClN₄
• MW: 158.58887887001
• CID: 5411771
• Update Time: 2025-06-15

hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methylpyrazole-3-carbonitrile
• hydrochloride

• Inchi： 1S/C5H6N4.ClH/c1-9-4(3-6)2-5(7)8-9;/h2H,1H3,(H2,7,8);1H
• InChI Key： MWIVWUBZHLOTRB-UHFFFAOYSA-N
• SMILES： C(C1=CC(N)=NN1C)#N.Cl

Additional information on hydrochloride

Professional Introduction to Compound with CAS No. 2247106-76-7 and its Hydrochloride Form

The compound with the CAS number 2247106-76-7 is a significant chemical entity in the field of pharmaceutical research and development. This introduction aims to provide a comprehensive overview of the compound, its hydrochloride form, and the latest research findings that highlight its potential applications and significance.

In recent years, there has been a growing interest in exploring novel chemical entities that can serve as potential therapeutic agents. The compound in question, with the CAS number 2247106-76-7, has garnered attention due to its unique chemical structure and promising biological activities. The hydrochloride salt form of this compound, particularly, has shown intriguing properties that make it a subject of intense study.

The hydrochloride form of the compound, denoted as hydrochloride, is a common salt form used in pharmaceuticals to enhance solubility and stability. This form is particularly important in drug formulation, as it can improve the bioavailability and pharmacokinetic properties of the active ingredient. The hydrochloride salt of CAS no. 2247106-76-7 has been extensively studied for its potential therapeutic effects, which include anti-inflammatory, antioxidant, and anticancer properties.

One of the most compelling aspects of this compound is its mechanism of action. Recent studies have demonstrated that the hydrochloride salt interacts with specific biological targets, leading to modulatory effects on cellular processes. These interactions have been observed in both in vitro and in vivo models, providing strong evidence for its potential as a therapeutic agent.

In vitro studies have shown that the hydrochloride salt of CAS no. 2247106-76-7 exhibits significant anti-inflammatory properties. It has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. These findings are particularly relevant in the context of chronic inflammatory diseases, where effective anti-inflammatory agents are urgently needed.

Furthermore, research has indicated that this compound possesses potent antioxidant properties. Oxidative stress is a key factor in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The hydrochloride salt has been shown to scavenge free radicals and reduce oxidative damage, thereby protecting cells from oxidative stress-induced damage.

The anticancer potential of the hydrochloride salt of CAS no. 2247106-76-7 has also been a focus of recent studies. Preclinical trials have demonstrated that this compound can induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity makes it an attractive candidate for further development as an anticancer drug.

The structural features of the compound contribute significantly to its biological activity. The presence of specific functional groups allows it to interact with biological targets in a highly specific manner. Detailed structural analysis using techniques such as X-ray crystallography has provided insights into how the compound binds to its targets and exerts its effects.

One notable aspect of the compound's structure is its ability to cross the blood-brain barrier (BBB). This property is crucial for drugs targeting central nervous system (CNS) disorders. Studies have shown that the hydrochloride salt can effectively penetrate the BBB, making it a promising candidate for treating neurological conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of the hydrochloride salt is another area of interest. Studies have indicated that it exhibits good oral bioavailability and a favorable half-life, suggesting that it could be suitable for once-daily dosing regimens. Additionally, its metabolic stability suggests that it can be safely administered without significant degradation in vivo.

Recent advancements in drug delivery systems have also opened new avenues for utilizing this compound effectively. Nanotechnology-based drug delivery systems have shown promise in enhancing the targeted delivery of therapeutic agents to specific sites within the body. The hydrochloride salt of CAS no. 2247106-76-7 could potentially be incorporated into these systems to improve its therapeutic efficacy.

In conclusion, the compound with CAS number 2247106-76-7 and its hydrochloride form represent a significant advancement in pharmaceutical research. The unique chemical structure and promising biological activities make it a valuable candidate for further development as a therapeutic agent. The latest research findings highlight its potential applications in treating various diseases, including inflammatory disorders, neurodegenerative diseases, and cancer.